Cas no 1245135-42-5 (5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1245135-42-5
• MF: C₁₀H₅BrFNO₃
• MW: 286.054005384445
• MDL: MFCD17179160
• CID: 5603149
• PubChem ID: 79017523
• Update Time: 2025-10-28

5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-4-fluorophenyl)isoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-(3-bromo-4-fluorophenyl)-
• 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid

• MDL： MFCD17179160
• Inchi： 1S/C10H5BrFNO3/c11-6-3-5(1-2-7(6)12)9-4-8(10(14)15)13-16-9/h1-4H,(H,14,15)
• InChI Key： HOZGJPVVAXSOCA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C(Br)=C2)=CC(C(O)=O)=N1

Experimental Properties

• Density: 1.747±0.06 g/cm3(Predicted)
• Boiling Point: 455.0±45.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic Acid (CAS No. 1245135-42-5)

5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid, identified by the CAS number 1245135-42-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered considerable attention due to its versatile structural framework and potential applications in drug development. The compound's molecular structure, featuring a fused oxazole ring connected to a brominated and fluorinated aromatic substituent, makes it a valuable scaffold for designing novel therapeutic agents.

The< strong>3-bromo-4-fluorophenyl moiety in the molecule introduces both electronic and steric effects that can modulate the reactivity and binding properties of the compound. Such structural features are often exploited in medicinal chemistry to enhance target specificity and pharmacokinetic profiles. The oxazole ring, a six-membered heterocycle containing two adjacent oxygen atoms, is known for its stability and biological relevance, making it a common component in bioactive molecules.

In recent years, there has been a surge in research focused on developing new derivatives of oxazole-based compounds due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of< strong>5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid as a precursor for synthesizing inhibitors targeting key biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. The< strong>bromine and< strong>fluorine substituents play crucial roles in fine-tuning the pharmacological properties of these derivatives by influencing their metabolic stability and interactions with biological targets.

One of the most compelling aspects of< strong>5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid is its utility as a building block for constructing more complex molecules through various chemical transformations. For instance, the carboxylic acid group can be readily modified via esterification or amidation to introduce different functional moieties, while the bromine atom offers a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in generating libraries of novel compounds for high-throughput screening.

The pharmaceutical industry has shown particular interest in< strong>5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid due to its potential as an intermediate in the synthesis of small-molecule drugs. Researchers have explored its derivatives as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The presence of both bromine and fluorine atoms enhances the lipophilicity and binding affinity of these compounds, making them promising candidates for further development.

In academic research, this compound has been utilized to investigate the structural-activity relationships (SAR) of oxazole-based scaffolds. By systematically varying the substituents on the aromatic ring and the oxazole core, scientists have gained insights into how these modifications affect biological activity. Such studies have provided valuable data for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of< strong>5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of a halogenated phenyl derivative followed by cyclization with an appropriate carbonyl compound to form the oxazole ring. Subsequent functionalization steps introduce the carboxylic acid group at the 3-position of the oxazole core. These synthetic routes highlight the compound's accessibility and suitability for further derivatization.

The versatility of< strong>5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid extends beyond pharmaceutical applications. It has also been explored in materials science and agrochemical research due to its ability to form stable complexes with metal ions and other organic molecules. These complexes exhibit unique properties that make them useful in catalysis, sensing, and polymer science.

In conclusion, 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1245135-42-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features make it an ideal candidate for drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, its importance in modern chemistry is likely to grow even further.